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Technical Guide: 2-Chloro-4-methoxy-6-
phenylpyridine
Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary
2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5) is a trisubstituted pyridine

scaffold increasingly utilized in early-stage drug discovery.[1] Characterized by its orthogonal

functionalization potential, this molecule serves as a critical "linchpin" intermediate.[2] It

features an electrophilic chlorine handle at the C2 position, an electron-donating methoxy

group at C4, and a lipophilic phenyl anchor at C6. This specific substitution pattern allows for

controlled, sequential elaboration, making it highly valuable for developing kinase inhibitors and

GPCR modulators where precise structure-activity relationship (SAR) probing is required.

Chemical Identity & Physicochemical Properties[1]
[3][4][5][6]
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Property Data

CAS Number 1805464-56-5

IUPAC Name 2-Chloro-4-methoxy-6-phenylpyridine

Molecular Formula

Molecular Weight 219.67 g/mol

Exact Mass 219.045 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate;

Sparingly soluble in water

pKa (Calculated) ~2.5 (Pyridine N)

LogP (Predicted) 3.4 ± 0.4

Synthetic Methodology
The synthesis of 2-Chloro-4-methoxy-6-phenylpyridine is typically achieved via a

regioselective Suzuki-Miyaura cross-coupling.[1] The presence of the electron-donating

methoxy group at C4 deactivates the pyridine ring slightly compared to a unsubstituted

pyridine, but the C2 and C6 positions remain susceptible to oxidative addition by palladium

catalysts.

Primary Synthesis Route: Regioselective Monocoupling
Precursor: 2,6-Dichloro-4-methoxypyridine.[1] Reagent: Phenylboronic acid (1.05 equiv).

Catalyst:

or

.

Rationale: Starting with the symmetric 2,6-dichloro analog allows for a statistical monocoupling.

While bis-coupling is a side reaction, controlling stoichiometry and temperature favors the

mono-arylated product.
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Protocol:
Charge: To a reaction vessel, add 2,6-dichloro-4-methoxypyridine (1.0 equiv), Phenylboronic

acid (1.05 equiv), and

(2.0 equiv).

Solvent: Add a degassed mixture of DME/Water (4:1 v/v).

Catalyst: Add

(5 mol%) under an inert atmosphere (

or Ar).

Reaction: Heat to 85°C for 4–6 hours. Monitor by LC-MS for the disappearance of starting

material and formation of the mono-product (MW 219.7).

Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

.[3]

Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The bis-phenyl byproduct

elutes later due to higher lipophilicity; the unreacted starting material elutes first.[1]

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis and potential downstream

diversifications.

2,6-Dichloro-4-
methoxypyridine

Phenylboronic Acid
Pd(PPh3)4, Na2CO3

85°C, 4h

2-Chloro-4-methoxy-
6-phenylpyridine

(CAS 1805464-56-5) Major (Mono)

2,6-Diphenyl-4-
methoxypyridine
(Over-coupling)

 Minor (Bis)

Diverse Scaffolds
(via SNAr or Coupling)

 Functionalization
at C2-Cl

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3884500/
https://www.bldpharm.com/products/1227578-45-1.html
https://www.benchchem.com/product/b15533048/docs?utm_src=pdf-body-img#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Synthetic pathway for the production of 2-Chloro-4-methoxy-6-phenylpyridine via

Suzuki coupling, highlighting the critical separation from the bis-coupled byproduct.

Reactivity Profile & Applications in Drug Discovery
This scaffold is valuable because it offers three distinct vectors for chemical modification,

allowing medicinal chemists to probe biological pockets effectively.

The C2-Chlorine "Warhead"
The chlorine atom at position 2 is the primary handle for further elaboration.[1]

Nucleophilic Aromatic Substitution (

): The pyridine nitrogen renders the C2 position electron-deficient. Amines, thiols, and
alkoxides can displace the chloride, especially under elevated temperatures or basic
conditions. This is ideal for introducing solubilizing groups (e.g., piperazines) or H-bond
donors.

Cross-Coupling: The C2-Cl bond remains active for a second round of Suzuki, Buchwald-

Hartwig, or Sonogashira coupling, enabling the construction of non-symmetric 2,6-diaryl

systems.[1]

The C4-Methoxy Group[1][8]
Electronic Modulation: The methoxy group acts as a mesomeric donor (+M), modulating the

basicity of the pyridine nitrogen.

Deprotection Strategy: The methyl group can be removed (using

or Pyridine-HCl) to reveal the 4-pyridone/4-hydroxypyridine tautomer.[1] This unmasks a
hydrogen bond donor/acceptor pair, often critical for binding in kinase hinge regions.

The C6-Phenyl Anchor
Lipophilic Contact: The phenyl ring provides a hydrophobic interaction surface (Van der

Waals contacts) often required to occupy deep hydrophobic pockets in enzymes (e.g., the

"back pocket" of a kinase).
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Metabolic Stability: The phenyl ring blocks the susceptible C6 position of the pyridine from

metabolic oxidation.[1]

Handling, Safety, and Storage
As a halogenated heterocycle, standard laboratory safety protocols must be observed.

Hazards: Irritant to eyes, respiratory system, and skin. Potential skin sensitizer.

Storage: Store at 2–8°C under an inert atmosphere (Argon) to prevent slow hydrolysis or

oxidation over long periods.

Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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